Cas no 62430-40-4 (2-(2E)-3-phenylprop-2-enamidoacetic acid)

2-(2E)-3-phenylprop-2-enamidoacetic acid is a synthetic organic compound featuring a conjugated phenylprop-2-enamido (cinnamamide) moiety linked to an acetic acid group. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, peptide synthesis, and biochemical research. The α,β-unsaturated amide group offers potential for Michael addition reactions, while the carboxylic acid functionality enables further derivatization via esterification or amidation. Its rigid aromatic system may enhance binding affinity in molecular design. The compound’s purity and stability under controlled conditions make it a reliable precursor for specialized organic transformations. Proper handling requires standard laboratory precautions due to its potential irritant properties.

2-(2E)-3-phenylprop-2-enamidoacetic acid structure

62430-40-4 structure

Product Name:2-(2E)-3-phenylprop-2-enamidoacetic acid

CAS No:62430-40-4

MF:C₁₁H₁₁NO₃

MW:205.209943056107

CID:445060

PubChem ID:709625

Update Time:2025-05-27

2-(2E)-3-phenylprop-2-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

- Glycine, N-(1-oxo-3-phenyl-2-propenyl)-, (E)-
- 2-(2E)-3-phenylprop-2-enamidoacetic acid
- Glycine, N-[(2E)-1-oxo-3-phenyl-2-propenyl]-
- CHEBI:68616
- N-[(2E)-3-phenylprop-2-enoyl]glycine
- 2-Cinnamamidoacetic acid
- 2-(3-Phenylacrylamido)acetic acid
- CCG-245338
- TT6N774HDR
- EN300-10753
- N-(1-oxo-3-phenyl-2-propen-1-yl)-Glycine
- N-[(2E)-1-Oxo-3-phenyl-2-propen-1-yl]glycine
- Glycine, N-cinnamoyl-, E-
- SCHEMBL9309519
- IDI1_017289
- N-Cinnamoylglycine, analytical reference material
- SCHEMBL1558162
- Z56883153
- Glycine, N-(1-oxo-3-phenyl-2-propenyl)-
- C551E21D-9A7D-40AE-83A5-11794CD47554
- N-Cinnamoylglycine
- HMS1447M06
- Cinnamoylglycine
- 16534-24-0
- CHEMBL456606
- Glycine, N-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-
- HY-77641
- N-Cinnamylglycine
- AB00082962-01
- ECED132A-EF7F-427F-A985-F27822E561C9
- 2-Cinnamamidoaceticacid
- MFCD00136326
- Glycine, N-(1-oxo-3-phenyl-2-propen-1-yl)-
- AKOS000203043
- Glycine,N-(1-oxo-3-phenyl-2-propen-1-yl)-
- 2-[[(E)-3-phenylprop-2-enoyl]amino]acetic acid
- Q27137048
- N-(1-oxo-3-phenyl-2-propenyl)-Glycine
- N-(1-Oxo-3-phenyl-2-propen-1-yl)glycine
- 62430-40-4
- CS-13471
- NS00014800
- 2-[(2E)-3-phenylprop-2-enamido]acetic acid
- 2-(3-phenylprop-2-enamido)acetic acid
- CS-M1704
- N-cinnamoyl-Glycine
- EN300-1448663
- Cinnamoyl glycine
- Glycine, N-cinnamoyl-
- MDL： MFCD00136326
- Inchi： 1S/C11H11NO3/c13-10(12-8-11(14)15)7-6-9-4-2-1-3-5-9/h1-7H,8H2,(H,12,13)(H,14,15)/b7-6+
- InChI Key： YAADMLWHGMUGQL-VOTSOKGWSA-N
- SMILES： O=C(/C=C/C1C=CC=CC=1)NCC(=O)O

Computed Properties

Exact Mass: 205.07389321g/mol
Monoisotopic Mass: 205.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 66.4Å²

2-(2E)-3-phenylprop-2-enamidoacetic acid Pricemore >>

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Enamine	EN300-1448663-0.05g	2-[(2E)-3-phenylprop-2-enamido]acetic acid	62430-40-4	95.0%	0.05g	$45.0	2025-02-21
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Enamine	EN300-1448663-10.0g	2-[(2E)-3-phenylprop-2-enamido]acetic acid	62430-40-4	95.0%	10.0g	$834.0	2025-02-21
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